2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid
Overview
Description
2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid, also known as DFCHA, is a fluoroalkyl derivative of hydroxyacetic acid. It is a versatile compound that is used in a variety of applications, such as drug synthesis, analytical chemistry, and biochemistry. DFCHA has a wide range of biological activities, including antifungal, antibacterial, antiviral, and antineoplastic activities. In addition, it has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.
Scientific Research Applications
2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of other compounds, such as polyfluoroalkylated hydroxyacetic acid derivatives, which have potential applications in drug discovery. 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid has also been used as an analytical reagent for the detection of heavy metals and other contaminants in water. It has been used to study the binding of drugs to proteins, as well as to study the structure and function of enzymes.
Mechanism of Action
The mechanism of action of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid is not fully understood. However, it is known to interact with biological macromolecules, such as proteins and enzymes, and to bind to metal ions. It has been suggested that 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid may act as an inhibitor of enzymes, and that it may act as a ligand for metal ions. It is likely that the mechanism of action of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid is complex and involves multiple pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid are not fully understood. However, it has been found to have antifungal, antibacterial, and antiviral activities, as well as antineoplastic activity. It has also been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid in laboratory experiments include its low cost, its availability in bulk, and its stability in aqueous solutions. It is also relatively easy to synthesize and purify. The main limitation of using 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid in laboratory experiments is its low solubility in organic solvents, which can make it difficult to use in certain types of experiments.
Future Directions
The potential future directions for the use of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid include further research into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research could be conducted into the synthesis of new derivatives of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid, which could have potential applications in drug discovery. Finally, further research could be conducted into the use of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid in analytical chemistry, such as the detection of heavy metals and other contaminants in water.
Synthesis Methods
The synthesis of 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid involves several steps. The first step is the preparation of the starting material, 4,4-difluorocyclohexanol, which is obtained by the reaction of 4,4-difluorocyclohexanone with sodium hydroxide. The second step is the conversion of the 4,4-difluorocyclohexanol to 4,4-difluorocyclohexyl hydroxyacetate, which is then hydrolyzed to 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid. The final step is the purification of the 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4,4-difluorocyclohexanone", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "methanol", "water" ], "Reaction": [ "Reduction of 4,4-difluorocyclohexanone with sodium borohydride in methanol to yield 4,4-difluorocyclohexanol", "Conversion of 4,4-difluorocyclohexanol to its tosylate derivative using p-toluenesulfonyl chloride and pyridine", "Reaction of the tosylate derivative with sodium hydroxide in water to yield 4,4-difluorocyclohexyl alcohol", "Conversion of 4,4-difluorocyclohexyl alcohol to its acetic anhydride derivative using acetic anhydride and pyridine", "Hydrolysis of the acetic anhydride derivative with hydrochloric acid to yield 2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid", "Neutralization of the hydrolysis mixture with sodium bicarbonate to obtain the final product" ] } | |
CAS RN |
2022334-55-8 |
Product Name |
2-(4,4-difluorocyclohexyl)-2-hydroxyacetic acid |
Molecular Formula |
C8H12F2O3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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